4H-Imidazol-4-one, 3,5-dihydro-3-(2-methoxy-4-nitrophenyl)-5-((4-methoxyphenyl)methylene)-2-phenyl-

Specification

• CAS No.: 83495-05-0
• Molecular Formula: C24H19N3O5
• Molecular Weight: 429.4 g/mol
• IUPAC Name: (5Z)-3-(2-methoxy-4-nitrophenyl)-5-[(4-methoxyphenyl)methylidene]-2-phenylimidazol-4-one
• Standard InChI: InChI=1S/C24H19N3O5/c1-31-19-11-8-16(9-12-19)14-20-24(28)26(23(25-20)17-6-4-3-5-7-17)21-13-10-18(27(29)30)15-22(21)32-2/h3-15H,1-2H3/b20-14-
• Standard InChI Key: UZYUPURYVKJYSV-ZHZULCJRSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=N2)C3=CC=CC=C3)C4=C(C=C(C=C4)[N+](=O)[O-])OC
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)N(C(=N2)C3=CC=CC=C3)C4=C(C=C(C=C4)[N+](=O)[O-])OC

Introduction

The compound 4H-Imidazol-4-one, 3,5-dihydro-3-(2-methoxy-4-nitrophenyl)-5-((4-methoxyphenyl)methylene)-2-phenyl- is a heterocyclic organic molecule with potential applications in medicinal chemistry and material sciences. This article provides a comprehensive analysis of its structure, properties, synthesis, and potential applications.

Molecular Information

• Molecular Formula: $C_{23}H_{20}N_2O_5$

• Molecular Weight: 400 g/mol

• Structure: The compound features an imidazol-4-one core substituted with:

  • A 2-methoxy-4-nitrophenyl group at position 3.

  • A phenyl group at position 2.

  • A 4-methoxyphenylmethylene group at position 5.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including condensation and cyclization processes. These steps are aimed at constructing the imidazole ring and introducing the desired substituents.

General Synthetic Pathway

• Aldol Condensation: Formation of the intermediate by reacting benzaldehyde derivatives with nitroaromatic ketones.

• Cyclization: Intramolecular cyclization to form the imidazol-4-one core.

• Substitution Reactions: Introduction of methoxy and phenyl groups to achieve the final structure.

Reaction Conditions

Key conditions include:

• Solvents: Toluene or ethanol.

• Catalysts: Acidic or basic catalysts to facilitate condensation.

• Temperature: Moderate heating (50–80°C).

Medicinal Chemistry

Imidazole derivatives are well-known for their biological activity. This compound's structural features suggest potential applications in:

• Antimicrobial agents: The nitro group enhances antibacterial properties.

• Anticancer drugs: Methoxy-substituted aromatic rings often contribute to cytotoxic effects in tumor cells.

Material Science

Due to its electron-rich aromatic substituents, the compound may exhibit interesting optical or electronic properties suitable for:

• Dye-sensitized solar cells.

• Organic light-emitting diodes (OLEDs).

Potential Mechanisms

The biological activity is likely due to:

• Interaction with DNA or enzymes via hydrogen bonding and π-stacking interactions.

• Disruption of cellular processes through oxidative stress induced by the nitro group.